Cas no 895924-48-8 (1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline
• CAS No: 895924-48-8
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• MDL: MFCD07625848
• CID: 3119152
• PubChem ID: 17349500
• Update Time: 2025-05-19

1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isothiocyanato-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline
• 895924-48-8
• ALBB-003104
• STK471710
• VS-06408
• 1-[(4-isothiocyanatophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• 1-(4-isothiocyanatobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• H22547
• 1-(4-isothiocyanatophenyl)sulfonyl-3,4-dihydro-2H-quinoline
• MFCD07625848
• 1-(4-isothiocyanatobenzenesulfonyl)-3,4-dihydro-2H-quinoline
• AKOS003367282
• BBL017694
• 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD07625848
• Inchi： 1S/C16H14N2O2S2/c19-22(20,15-9-7-14(8-10-15)17-12-21)18-11-3-5-13-4-1-2-6-16(13)18/h1-2,4,6-10H,3,5,11H2
• InChI Key： KIKROSFKSRRRLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 330.04967004Da
• Monoisotopic Mass: 330.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.2Ų

Additional information on 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline

Introduction to 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline (CAS No. 895924-48-8)

1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline (CAS No. 895924-48-8) is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and an isothiocyanate functional group. These structural elements contribute to its potential utility in various biological and pharmaceutical contexts.

The isothiocyanate group in 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline is particularly noteworthy due to its reactivity and ability to form covalent bonds with nucleophilic residues such as thiols and amines. This property makes the compound a valuable tool in the development of bioconjugates and targeted drug delivery systems. Recent studies have highlighted the importance of isothiocyanate derivatives in enhancing the efficacy and selectivity of therapeutic agents.

The tetrahydroquinoline moiety, on the other hand, is known for its biological activity and has been extensively studied for its potential in various therapeutic areas. For instance, tetrahydroquinolines have shown promise in the treatment of neurodegenerative diseases, cancer, and inflammatory conditions. The combination of the tetrahydroquinoline core with the isothiocyanate group in 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline provides a unique platform for exploring novel therapeutic strategies.

In the context of medicinal chemistry, 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline has been investigated for its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various disease states. For example, studies have shown that this compound can inhibit certain kinases involved in cancer progression and inflammation.

Beyond its direct therapeutic applications, 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline has also found use as a building block in the synthesis of more complex molecules. Its reactivity and functional versatility make it an attractive starting material for the development of novel compounds with enhanced biological properties. This aspect is particularly relevant in the field of combinatorial chemistry, where large libraries of compounds are generated to identify potential drug candidates.

The synthesis of 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader application in both academic research and industrial settings.

In terms of safety and handling, it is important to note that while 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during its use to ensure laboratory safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles and working under a fume hood when handling the compound.

The future prospects for 1-(4-Isothiocyanatophenyl)sulfonyl-1,2,3,4-tetrahydroquinoline are promising. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic needs. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing the frontiers of medicinal chemistry and pharmaceutical science.